Cas no 1361583-91-6 (3-Fluoro-5-(perchlorophenyl)pyridine-4-acetonitrile)

• Product Name: 3-Fluoro-5-(perchlorophenyl)pyridine-4-acetonitrile
• CAS No: 1361583-91-6
• MF: C₁₃H₄Cl₅FN₂
• MW: 384.447661399841
• CID: 4923671
• Update Time: 2025-06-13

3-Fluoro-5-(perchlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(perchlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C13H4Cl5FN2/c14-9-8(10(15)12(17)13(18)11(9)16)6-3-21-4-7(19)5(6)1-2-20/h3-4H,1H2
• InChI Key： FKDUNEJCNUZSIG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=NC=C(C=1CC#N)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 401
• XLogP3: 5.4
• Topological Polar Surface Area: 36.7

Additional information on 3-Fluoro-5-(perchlorophenyl)pyridine-4-acetonitrile

Introduction to 3-Fluoro-5-(perchlorophenyl)pyridine-4-acetonitrile (CAS No. 1361583-91-6)

3-Fluoro-5-(perchlorophenyl)pyridine-4-acetonitrile is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug discovery and molecular synthesis. This compound, identified by its CAS number 1361583-91-6, has garnered attention due to its unique structural properties and potential in developing novel therapeutic agents. The presence of both fluorine and perchlorophenyl substituents in its molecular framework imparts distinct chemical reactivity, making it a valuable intermediate in organic synthesis.

The compound's structure, featuring a pyridine core with an acetonitrile group at the 4-position, enhances its utility in various chemical transformations. These transformations are particularly relevant in the synthesis of biologically active molecules, where the pyridine ring often serves as a pharmacophore. The fluorine atom, a key feature of this molecule, is known to influence metabolic stability and binding affinity, critical factors in drug design.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated compounds due to their enhanced pharmacokinetic profiles. Research indicates that fluorine atoms can improve the lipophilicity and metabolic resistance of drug candidates, thereby extending their half-life and therapeutic efficacy. 3-Fluoro-5-(perchlorophenyl)pyridine-4-acetonitrile exemplifies this trend, offering a scaffold that can be modified to target specific biological pathways.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By serving as a precursor in the synthesis of kinase inhibitors, 3-Fluoro-5-(perchlorophenyl)pyridine-4-acetonitrile contributes to the creation of molecules that can modulate these pathways effectively. Recent studies have highlighted its potential in designing inhibitors for tyrosine kinases, which are pivotal targets in oncology.

The compound's versatility extends to its application in medicinal chemistry beyond kinase inhibition. Its structural motif is conducive to further functionalization, allowing chemists to explore diverse chemical spaces. This flexibility makes it an attractive building block for synthesizing analogs with tailored properties. For instance, modifications at the acetonitrile group or the perchlorophenyl moiety can lead to compounds with enhanced binding affinity or selectivity for specific biological targets.

The synthesis of 3-Fluoro-5-(perchlorophenyl)pyridine-4-acetonitrile involves multi-step organic reactions that showcase advanced synthetic methodologies. Techniques such as cross-coupling reactions, nucleophilic substitutions, and cyclizations are commonly employed to construct the desired framework. These synthetic strategies not only highlight the compound's complexity but also demonstrate the sophistication of modern organic chemistry.

In academic research, this compound has been utilized as a reference standard for developing new synthetic protocols. Its well-characterized structure allows researchers to benchmark new methodologies against established ones, ensuring reliability and reproducibility in their work. This aspect underscores its importance not just as a synthetic intermediate but also as a tool for methodological innovation.

The industrial relevance of 3-Fluoro-5-(perchlorophenyl)pyridine-4-acetonitrile is further underscored by its incorporation into several drug candidates currently undergoing preclinical or clinical evaluation. These candidates target a range of therapeutic areas, including oncology, inflammation, and central nervous system disorders. The success of these early-stage programs highlights the compound's potential to contribute to next-generation therapeutics.

The environmental and safety considerations associated with handling this compound are also noteworthy. While it does not pose significant hazards under normal conditions, standard laboratory practices must be followed to ensure safe handling. This includes proper ventilation, personal protective equipment (PPE), and adherence to waste disposal regulations. These measures align with global standards aimed at minimizing risks during chemical research and development.

In conclusion, 3-Fluoro-5-(perchlorophenyl)pyridine-4-acetonitrile (CAS No. 1361583-91-6) is a multifaceted compound with substantial implications for pharmaceutical chemistry and drug discovery. Its unique structural features make it a valuable tool for synthesizing biologically active molecules, particularly kinase inhibitors. The ongoing research utilizing this compound underscores its importance in advancing therapeutic strategies across multiple disease areas.